Cas no 721-50-6 (Prilocaine)
Prilocaine is a local anesthetic of the amide type, commonly used in medical and dental procedures for its rapid onset and intermediate duration of action. It exhibits favorable pharmacokinetic properties, including efficient tissue diffusion and moderate systemic absorption, reducing the risk of toxicity compared to other anesthetics. Prilocaine is often combined with lidocaine in eutectic mixtures to enhance efficacy while minimizing adverse effects. Its metabolite, o-toluidine, is a consideration in high-dose applications, but at therapeutic doses, Prilocaine remains a reliable option for infiltration, nerve block, and topical anesthesia. Its stability and compatibility with epinephrine further contribute to its clinical utility.
Prilocaine structure
Product Name:Prilocaine
CAS No:721-50-6
MF:C13H20N2O
MW:220.310703277588
MDL:MFCD00048681
CID:39722
PubChem ID:4906
Update Time:2025-06-07
Prilocaine Chemical and Physical Properties
Names and Identifiers
-
- Prilocaine
- l67
- Citanest
- astra1515
- astra1512
- NSC 40027
- Propitocaine
- Prilocaine Base
- Pricocaine
- (±)-2′-Methyl-2-(propylamino)propionanilide
- N-(2-Methylphenyl)-2-(propylamino)propanamide
- N-(2-Methylphenyl)-2-propylamino-propanamide
- PRILOCAINE [MI]
- SDCCGSBI-0050978.P004
- N-(2-methylphenyl)-N2-propylalaninamide
- Astra 1512
- s1619
- Spectrum3_001052
- BPBio1_000173
- L-67
- EINECS 211-957-0
- EN300-188120
- Prilocainum [INN-Latin]
- CCG-205085
- Prilocaina
- Prilocaine (USP/INN)
- o-Methyl-alpha-propylaminopropionanilide
- NCGC00015860-02
- PRILOCAINE [WHO-DD]
- KBio3_001824
- SBI-0050978.P003
- KBio2_007265
- DTXCID5011955
- ORAQIX COMPONENT PRILOCAINE
- PRILOCAINE COMPONENT OF FORTACIN
- PRILOCAINE [INN]
- PRILOCAINE [VANDF]
- BRD-A53952395-003-15-2
- AB00053665
- MVFGUOIZUNYYSO-UHFFFAOYSA-N
- Spectrum2_001549
- 2-(Propylamino)-o-propionotoluidide
- N-(2,6-DIMETHYLPHENYL)-2-(PROPYLAMINO)PROPANAMIDE
- L 67
- GTPL7276
- Prilocain
- Q-100809
- AB00053665-12
- NCGC00162312-01
- Propitocaine (JAN)
- ASTRA-1515
- DTXSID7031955
- 2-(propylamino)-N-o-tolylpropanamide
- DivK1c_000846
- C07531
- ASTRA-1512
- SPBio_001398
- HMS3604H09
- AKOS015889404
- Prilocaine (USAN:USP:INN:BAN)
- Prilocaina [INN-Spanish]
- KBioSS_002129
- FORTACIN COMPONENT PRILOCAINE
- Propranamide, N-(2-methylphenyl)-2-(propylamino)-
- o-Propionotoluidide, 2-(propylamino)-
- Prestwick2_000199
- Lopac0_001005
- alpha-n-Propylamino-2-methylpropionanilide
- Spectrum4_001192
- BSPBio_000157
- AB00053665_14
- Prilocainum (INN-Latin)
- SCHEMBL25467
- AC-2100
- 2-Methyl-alpha-propylaminopropionanilide
- .alpha.-n-Propyl-amino-2-methylpropionanilide
- Z44530398
- CHEBI:8404
- BSPBio_002604
- PRILOCAINE COMPONENT OF ORAQIX
- 721-50-6
- N01BB04
- Prestwick0_000199
- N-(2-methylphenyl)-N(2)-propylalaninamide
- PRILOCAINE [USP-RS]
- 2-(Propylamino)-N-(o-tolyl)propanamide
- PRILOCAINE (USP MONOGRAPH)
- KBio1_000846
- MFCD00048681
- (.+/-.)-Prilocaine
- KBio2_004697
- o-Methyl-2-propylaminopropionanilide
- o-Propionotuluidide, 2-propylamino-
- o-Propionotoluidide, 2-propylamino-
- DL-(+/-)-PRILOCAINE
- Prilotekal
- PRILOCAINE COMPONENT OF EMLA
- Prilocainum
- PRILOCAINE [HSDB]
- (+/-)-Prilocaine
- NCGC00015860-03
- AB00053665_13
- 046O35D44R
- Q413598
- HMS3884A04
- UNII-046O35D44R
- CHEMBL1194
- EMLA COMPONENT PRILOCAINE
- PRILOCAINE [USP MONOGRAPH]
- Spectrum5_001175
- Prilocaine [USAN:USP:INN:BAN]
- KBioGR_001883
- BDBM50225477
- IDI1_000846
- A837435
- Prestwick1_000199
- PRILOCAINE [ORANGE BOOK]
- N-(2-methylphenyl)-2-(propylamino)propanimidic acid
- Spectrum_001649
- FT-0660568
- NSC-40027
- KBio2_002129
- (+/-)-N-(2-PROPYLAMINOPROPIONYL)-2-TOLUIDINE
- NCGC00015860-15
- Propanamide, N-(2-methylphenyl)-2-(propylamino)-
- PRILOCAINE (EP MONOGRAPH)
- FT-0603506
- 2-Methyl-.alpha.-propylaminopropionanilide
- HMS3651M13
- NSC40027
- Prestwick3_000199
- NS00000546
- PRILOCAINE (MART.)
- DB00750
- N-(2-Methylphenyl)-2-(propylamino)propanamide #
- BRN 2108498
- PROPITOCAINE [JAN]
- PRILOCAINE (USP-RS)
- Astra 1515
- Prilocaine [USAN]
- HSDB 3386
- NINDS_000846
- CS-1929
- HY-B0137
- PRILOCAINE [MART.]
- BRD-A53952395-003-05-3
- SPBio_002078
- D00553
- Prilocaina (INN-Spanish)
- PRILOCAINE [EP MONOGRAPH]
- o-Methyl-.alpha.-propylaminopropionanilide
- SW196783-3
- AS-14851
- (RS)-N-(2-Methylphenyl)-2-(propylamino)propanamide
- DB-055611
- STL257086
- BRD-A53952395-003-25-1
- N-(2-methylphenyl)-N~2~-propylalaninamide
- BRD-A53952395-001-02-4
- (S)-Prilocaine
- Prilocaine (Standard)
- FP137966
- (R)-Prilocaine
- 211-957-0
- PAA28932
- PAA28931
- HY-B0137R
-
- MDL： MFCD00048681
- Inchi： 1S/C13H20N2O/c1-4-9-14-11(3)13(16)15-12-8-6-5-7-10(12)2/h5-8,11,14H,4,9H2,1-3H3,(H,15,16)
- InChI Key： MVFGUOIZUNYYSO-UHFFFAOYSA-N
- SMILES： O=C(C(C)NCCC)NC1C=CC=CC=1C
Computed Properties
- Exact Mass: 220.15800
- Monoisotopic Mass: 220.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 41.1A^2
Experimental Properties
- Color/Form: Powder
- Density: 1.0117 (rough estimate)
- Melting Point: 37-38°
- Boiling Point: bp0.1 159-162°
- Flash Point: 134.3±23.3 °C
- Refractive Index: nD20 1.5298
- PSA: 41.13000
- LogP: 2.78550
Prilocaine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：NONH for all modes of transport
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Prilocaine Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Prilocaine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | P2939000 |
721-50-6 | ￥1556.7 | 2023-01-14 | ||||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1560990-200MG |
Prilocaine |
721-50-6 | 200mg |
¥3501.96 | 2025-01-16 | ||
| TRC | P725005-5mg |
Prilocaine |
721-50-6 | 5mg |
$253.00 | 2023-05-17 | ||
| TRC | P725005-10mg |
Prilocaine |
721-50-6 | 10mg |
$385.00 | 2023-05-17 | ||
| TRC | P725005-50mg |
Prilocaine |
721-50-6 | 50mg |
$1344.00 | 2023-05-17 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci14384-1g |
Prilocaine |
721-50-6 | 98% | 1g |
￥441.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci14384-5g |
Prilocaine |
721-50-6 | 98% | 5g |
￥1152.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci14384-10g |
Prilocaine |
721-50-6 | 98% | 10g |
￥1940.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci14384-10mg |
Prilocaine |
721-50-6 | 98% | 10mg |
￥340.00 | 2023-09-09 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T6953-25 mg |
Prilocaine |
721-50-6 | 99.67% | 25mg |
￥394.00 | 2022-04-26 |
Prilocaine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:721-50-6)Prilocaine
Order Number:A1204850
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):602.0/375.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:721-50-6)丙胺卡因
Order Number:LE27051109;LE12042
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:721-50-6)Prilocaine
Order Number:sfd18556
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Zibo Yurui Biotechnology
Gold Member
Audited Supplier
(CAS:721-50-6)Prilocaine
Order Number:LE083
Stock Status:in Stock
Quantity:10G;1KG
Purity:99%
Pricing Information Last Updated:Monday, 1 June 2026 10:43
Price ($):inquiry
Email:zhang@yuruibiotech.com
Prilocaine Related Literature
-
Alvaro Silva-Santisteban,Nicola Steinke,Andrew J. Johnston,Guadalupe N. Ruiz,Luis Carlos Pardo,Sylvia E. McLain Phys. Chem. Chem. Phys. 2017 19 12665
-
K. L. Ngai,Z. Wojnarowska,Marian Paluch Phys. Chem. Chem. Phys. 2020 22 9257
-
G. N. Ruiz,I. Combarro-Palacios,S. E. McLain,G. A. Schwartz,L. C. Pardo,S. Cerveny,R. Macovez Phys. Chem. Chem. Phys. 2019 21 15576
-
Ramya Kannan,Vignesh Muthuvijayan,Edamana Prasad New J. Chem. 2017 41 7453
-
Ian W. Wyman,Donal H. Macartney Org. Biomol. Chem. 2010 8 247
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